Cas no 879088-40-1 (2-(2-chloro-5-nitro-phenyl)pyridine)

2-(2-chloro-5-nitro-phenyl)pyridine structure
879088-40-1 structure
Product Name:2-(2-chloro-5-nitro-phenyl)pyridine
CAS No:879088-40-1
MF:C11H7ClN2O2
MW:234.638481378555
MDL:MFCD12024454
CID:844472
PubChem ID:40151923
Update Time:2025-11-01

2-(2-chloro-5-nitro-phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloro-5-nitrophenyl)pyridine
    • 2-(2-chloro-5-nitro-phenyl)pyridine
    • 2-(2-Chloro-5-nitrophenyl)pyridine (ACI)
    • 4-Chloro-3-(pyridin-2-yl)nitrobenzene
    • DS-12328
    • DTXSID60653955
    • 879088-40-1
    • AKVCBZWZBMTKMQ-UHFFFAOYSA-N
    • MFCD12024454
    • CS-0139250
    • DB-077139
    • AKOS015917146
    • SCHEMBL1013918
    • 2-(2-chloro-5-nitrophenyl) pyridine
    • Pyridine, 2-(2-chloro-5-nitrophenyl)-
    • MDL: MFCD12024454
    • Inchi: 1S/C11H7ClN2O2/c12-10-5-4-8(14(15)16)7-9(10)11-3-1-2-6-13-11/h1-7H
    • InChI Key: AKVCBZWZBMTKMQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C2C=CC=CN=2)C(Cl)=CC=1)=O

Computed Properties

  • Exact Mass: 234.0196052g/mol
  • Monoisotopic Mass: 234.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Boiling Point: 360.2±32.0°C at 760 mmHg

2-(2-chloro-5-nitro-phenyl)pyridine Security Information

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2-(2-chloro-5-nitro-phenyl)pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  15 °C → 50 °C; 1 h, 50 °C; 50 °C → 25 °C
1.2 Reagents: Zinc chloride Solvents: Toluene ,  Tetrahydrofuran ;  45 min, 25 - 30 °C; 30 °C → 55 °C; 1 h, 50 - 55 °C
1.3 Catalysts: Triphenylphosphine ,  Dichlorobis(triphenylphosphine)palladium ;  45 h, 50 °C; 50 °C → 65 °C; 14 h, 60 - 65 °C
1.4 Reagents: Ammonium chloride Solvents: Toluene ,  Water ;  60 °C
Reference
Manufacturing Development and Genotoxic Impurity Control Strategy of the Hedgehog Pathway Inhibitor Vismodegib
Angelaud, Remy; et al, Organic Process Research & Development, 2016, 20(8), 1509-1519

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Palladium chloride Solvents: N-Methyl-2-pyrrolidone ,  Water ;  6 h, 110 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Palladium-catalyzed ortho-selective C-H chlorination of benzamide derivatives under anodic oxidation conditions
Konishi, Miki; et al, Journal of Organic Chemistry, 2017, 82(16), 8716-8724

Production Method 3

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  reflux
Reference
Structural basis of Smoothened activation in Hedgehog signaling
Huang, Pengxiang; et al, Cell (Cambridge, 2018, 174(2), 312-324

Production Method 4

Reaction Conditions
1.1 Reagents: Phosphorus trichloride
Reference
A facile synthetic route for antineoplastic drug GDC-0449
Cao, Meng; et al, Chemical Papers, 2014, 68(10), 1408-1414

Production Method 5

Reaction Conditions
1.1 Reagents: Silver triflate ,  Copper nitrate trihydrate ,  Tetrabutylammonium acetate ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Catalysts: Triruthenium dodecacarbonyl Solvents: 1,2-Dichloroethane ;  24 h, 95 °C
2.1 Reagents: Chlorosuccinimide Catalysts: Palladium diacetate Solvents: Acetic acid ;  24 h, 100 °C
Reference
Meta-selective CAr-H nitration of arenes through a Ru3(CO)12-catalyzed ortho-metalation strategy
Fan, Zhoulong; et al, Journal of the American Chemical Society, 2016, 138(27), 8470-8475

Production Method 6

Reaction Conditions
1.1 Reagents: Chlorosuccinimide Catalysts: Palladium diacetate Solvents: Acetic acid ;  rt; rt → 100 °C; 12 h, 100 °C; 100 °C → rt
1.2 Solvents: Water ;  0 - 5 °C
Reference
A facile synthetic route for antineoplastic drug GDC-0449
Cao, Meng; et al, Chemical Papers, 2014, 68(10), 1408-1414

Production Method 7

Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Acetic acid ;  6 h, rt → 115 °C
1.2 Solvents: Water ;  115 °C → 10 °C; 1 h, 0 - 10 °C
1.3 Solvents: Acetone ,  Water ;  40 - 50 °C; 50 °C → 10 °C; 1 h, 0 - 10 °C
Reference
Manufacturing Development and Genotoxic Impurity Control Strategy of the Hedgehog Pathway Inhibitor Vismodegib
Angelaud, Remy; et al, Organic Process Research & Development, 2016, 20(8), 1509-1519

Production Method 8

Reaction Conditions
1.1 Catalysts: Triphenylphosphine ,  Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran
Reference
Selective Late-Stage Oxygenation of Sulfides with Ground-State Oxygen by Uranyl Photocatalysis
Li, Yiming; et al, Angewandte Chemie, 2019, 58(38), 13499-13506

Production Method 9

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Dimethylacetamide ;  30 min, rt
1.2 Catalysts: Triphenylphosphine ,  Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  8 h, 60 °C
1.3 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  10 min, rt
Reference
Click Reaction as a Tool to Combine Pharmacophores: The Case of Vismodegib
Christodoulou, Michael S.; et al, ChemPlusChem, 2015, 80(6), 938-943

Production Method 10

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  20 min, -70 °C
1.2 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  < -60 °C; -60 °C → 25 °C
1.3 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  reflux
Reference
Structural basis of Smoothened activation in Hedgehog signaling
Huang, Pengxiang; et al, Cell (Cambridge, 2018, 174(2), 312-324

Production Method 11

Reaction Conditions
1.1 Catalysts: Tris(2-furyl)phosphine ,  Cuprous iodide ,  Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Dimethylacetamide
Reference
GDC-0449-A potent inhibitor of the hedgehog pathway
Robarge, Kirk D.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(19), 5576-5581

Production Method 12

Reaction Conditions
1.1 Reagents: Silver triflate ,  Copper nitrate trihydrate ,  Tetrabutylammonium acetate ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Catalysts: Triruthenium dodecacarbonyl Solvents: 1,2-Dichloroethane ;  7 h, 95 °C
2.1 Reagents: Chlorosuccinimide Catalysts: Palladium diacetate Solvents: Acetic acid ;  24 h, 100 °C
Reference
Meta-selective CAr-H nitration of arenes through a Ru3(CO)12-catalyzed ortho-metalation strategy
Fan, Zhoulong; et al, Journal of the American Chemical Society, 2016, 138(27), 8470-8475

2-(2-chloro-5-nitro-phenyl)pyridine Raw materials

2-(2-chloro-5-nitro-phenyl)pyridine Preparation Products

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:879088-40-1)2-(2-chloro-5-nitrophenyl)pyridine
Order Number:sfd11659
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
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Additional information on 2-(2-chloro-5-nitro-phenyl)pyridine

Research Briefing on 2-(2-chloro-5-nitro-phenyl)pyridine (CAS: 879088-40-1) in Chemical Biology and Pharmaceutical Applications

2-(2-chloro-5-nitro-phenyl)pyridine (CAS: 879088-40-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by a pyridine ring linked to a chloro-nitro-phenyl group, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential as a pharmacophore in drug discovery. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable applications of 2-(2-chloro-5-nitro-phenyl)pyridine is its use as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop novel inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-chloro-5-nitro-phenyl)pyridine exhibited promising activity against specific tyrosine kinases, highlighting its potential as a scaffold for anticancer drug development.

In addition to its role in kinase inhibition, 2-(2-chloro-5-nitro-phenyl)pyridine has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound led to the discovery of new analogs with potent activity against drug-resistant bacterial strains. The nitro and chloro substituents on the phenyl ring were found to be critical for enhancing the compound's interaction with bacterial targets, suggesting its potential as a lead structure for novel antibiotics.

Beyond its biological applications, 2-(2-chloro-5-nitro-phenyl)pyridine has also been investigated for its chemical properties and reactivity. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate its structural characteristics and conformational dynamics. These studies provide valuable insights into the compound's behavior in solution and solid states, which are essential for optimizing its use in synthetic chemistry and drug design.

In conclusion, 2-(2-chloro-5-nitro-phenyl)pyridine (CAS: 879088-40-1) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications span from kinase inhibition to antimicrobial activity, and ongoing studies continue to uncover its potential in addressing unmet medical needs. Future research should focus on further optimizing its derivatives and exploring their therapeutic efficacy in preclinical models.

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(CAS:879088-40-1)2-(2-chloro-5-nitrophenyl)pyridine
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Quantity:200kg
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